Cas no 2228791-04-4 (5-2-(methylamino)propan-2-yl-2-nitrophenol)

• Product Name: 5-2-(methylamino)propan-2-yl-2-nitrophenol
• CAS No: 2228791-04-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5926286
• PubChem ID: 165779987
• Update Time: 2025-05-21

5-2-(methylamino)propan-2-yl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-2-(methylamino)propan-2-yl-2-nitrophenol
• 5-[2-(methylamino)propan-2-yl]-2-nitrophenol
• EN300-1815257
• 2228791-04-4

• Inchi： 1S/C10H14N2O3/c1-10(2,11-3)7-4-5-8(12(14)15)9(13)6-7/h4-6,11,13H,1-3H3
• InChI Key： RBPYCTHOQKYUDN-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C(C)(C)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-2-(methylamino)propan-2-yl-2-nitrophenol

5-2-(Methylamino)Propan-2-Yl-2-Nitrophenol: A Comprehensive Overview

The compound with CAS No. 2228791-04-4, commonly referred to as 5-2-(methylamino)propan-2-yl-2-nitrophenol, is a fascinating molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a nitrophenol group with a methylamino substituent. The nitrophenol moiety imparts strong electron-withdrawing properties, while the methylamino group introduces electron-donating characteristics, creating a dynamic balance that influences the compound's reactivity and stability.

Recent studies have highlighted the potential of 5-2-(methylamino)propan-2-yl-2-nitrophenol in drug discovery, particularly in the development of novel anti-inflammatory and antioxidant agents. Researchers have demonstrated that this compound exhibits significant activity against reactive oxygen species (ROS), making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The methylamino group plays a crucial role in enhancing the compound's bioavailability and reducing its toxicity, which are critical factors for its therapeutic applications.

In addition to its pharmacological applications, 5-2-(methylamino)propan-2-yl-2-nitrophenol has also been explored for its potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable porosity, and selective adsorption capabilities, which make them ideal for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-2-(methylamino)propan-2-yl-2-nitrophenol involves a multi-step process that combines nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity. The use of environmentally friendly solvents and catalysts has also contributed to the sustainability of its synthesis process, aligning with the growing demand for green chemistry practices.

From an analytical standpoint, the characterization of 5-2-(methylamino)propan-2-Yl - 04 - 4 has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stability. These techniques have also facilitated the identification of intermediates formed during its synthesis, which is essential for optimizing reaction conditions and improving overall efficiency.

In conclusion, 5 - 04 - 4 represents a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future innovations within the chemical and pharmaceutical industries. As research continues to uncover new facets of this compound's behavior and utility, it is poised to make significant contributions to both scientific progress and industrial advancements.